Cas no 140189-50-0 (3,5-Octanedione, 7-methoxy-)
3,5-Octanedione, 7-methoxy- structure
Product Name:3,5-Octanedione, 7-methoxy-
CAS No:140189-50-0
MF:C9H16O3
MW:172.221543312073
CID:1284414
Update Time:2024-08-03
3,5-Octanedione, 7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,5-Octanedione, 7-methoxy-
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- Inchi: 1S/C9H16O3/c1-4-8(10)6-9(11)5-7(2)12-3/h7H,4-6H2,1-3H3
- InChI Key: CRSNGJHVFHVBJV-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(=O)CC(OC)C
Computed Properties
- Exact Mass: 172.10998
Experimental Properties
- Density: 0.967±0.06 g/cm3(Predicted)
- Boiling Point: 246.2±15.0 °C(Predicted)
- PSA: 43.37
- pka: 9.15±0.10(Predicted)
3,5-Octanedione, 7-methoxy- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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